Cas no 7095-82-1 (Bicyclo[3.1.1]hept-2-ene)
Bicyclo[3.1.1]hept-2-ene structure
Product Name:Bicyclo[3.1.1]hept-2-ene
Bicyclo[3.1.1]hept-2-ene Chemical and Physical Properties
Names and Identifiers
-
- Bicyclo[3.1.1]hept-2-ene
- bicyclo[3.1.1]hept-3-ene
- 7095-82-1
- DTXSID20561264
-
- Inchi: 1S/C7H10/c1-2-6-4-7(3-1)5-6/h1-2,6-7H,3-5H2
- InChI Key: DEVHXDJLQMAWLM-UHFFFAOYSA-N
- SMILES: C12CC=CC(C1)C2
Computed Properties
- Exact Mass: 94.0783
- Monoisotopic Mass: 94.078250319g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 7
- Rotatable Bond Count: 0
- Complexity: 96.6
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 0Ų
Experimental Properties
- PSA: 0
Bicyclo[3.1.1]hept-2-ene Related Literature
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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